Mipitroban
Mipitroban
Brand Name:
Vulcanchem
CAS No.:
136122-46-8
VCID:
VC21168400
InChI:
InChI=1S/C19H19Cl2N3O2/c1-19(2,9-17(25)26)8-16-23-15-7-14(21)10-22-18(15)24(16)11-12-3-5-13(20)6-4-12/h3-7,10H,8-9,11H2,1-2H3,(H,25,26)
SMILES:
CC(C)(CC1=NC2=C(N1CC3=CC=C(C=C3)Cl)N=CC(=C2)Cl)CC(=O)O
Molecular Formula:
C19H19Cl2N3O2
Molecular Weight:
392.3 g/mol
Mipitroban
CAS No.: 136122-46-8
Cat. No.: VC21168400
Molecular Formula: C19H19Cl2N3O2
Molecular Weight: 392.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 136122-46-8 |
|---|---|
| Molecular Formula | C19H19Cl2N3O2 |
| Molecular Weight | 392.3 g/mol |
| IUPAC Name | 4-[6-chloro-3-[(4-chlorophenyl)methyl]imidazo[4,5-b]pyridin-2-yl]-3,3-dimethylbutanoic acid |
| Standard InChI | InChI=1S/C19H19Cl2N3O2/c1-19(2,9-17(25)26)8-16-23-15-7-14(21)10-22-18(15)24(16)11-12-3-5-13(20)6-4-12/h3-7,10H,8-9,11H2,1-2H3,(H,25,26) |
| Standard InChI Key | NJDYXRUUHUXUDU-UHFFFAOYSA-N |
| SMILES | CC(C)(CC1=NC2=C(N1CC3=CC=C(C=C3)Cl)N=CC(=C2)Cl)CC(=O)O |
| Canonical SMILES | CC(C)(CC1=NC2=C(N1CC3=CC=C(C=C3)Cl)N=CC(=C2)Cl)CC(=O)O |
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